Cas no 6306-17-8 (2-(4-bromophenyl)-N-[1-(4-methylbenzyl)-1H-pyrazol-3-yl]acetamide)

• Product Name: 2-(4-bromophenyl)-N-[1-(4-methylbenzyl)-1H-pyrazol-3-yl]acetamide
• CAS No: 6306-17-8
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 958635
• PubChem ID: 229348
• Update Time: 2025-04-19

2-(4-bromophenyl)-N-[1-(4-methylbenzyl)-1H-pyrazol-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-N-[1-(4-methylbenzyl)-1H-pyrazol-3-yl]acetamide
• 1-phenyl-2-butylthioethanone
• 2-(butylthio)-1-phenylethanone
• 2-butylsulfanyl-1-phenyl-ethanone
• AG-F-81762
• AGN-PC-0018QY
• butyl phenacyl sulfide
• butylthioacetophenone
• CTK4J7063
• Hexanethioamide, N,N-dimethyl-
• N,N-DIMETHYL-HEXANETHIOAMIDE
• N,N-Dimethyl-thiocapronsaeureamid
• Thiohexansaeure-dimethylamid
• NSC-22964
• 2-(BUTYLSULFANYL)-1-PHENYLETHAN-1-ONE
• NSC22964
• 6306-17-8
• AKOS009987084
• SCHEMBL8756244
• EN300-394311
• DTXSID40978996

• Inchi： 1S/C12H16OS/c1-2-3-9-14-10-12(13)11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
• InChI Key： HCFDKQCIJODUNE-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 383.06344
• Monoisotopic Mass: 208.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 46.92